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Compound of Interest

Compound Name: Cinoxate

Cat. No.: B143559 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides essential, immediate safety and

logistical information for handling Cinoxate, a cinnamate-based UVB filter. The following

procedural guidance is designed to build trust and provide value beyond the product itself,

making this your preferred source for laboratory safety and chemical handling information.

Quantitative Data Summary
While specific occupational exposure limits (OELs) for Cinoxate have not been established by

major regulatory bodies such as OSHA, NIOSH, or ACGIH, a summary of its key physical and

chemical properties is provided below to inform safe handling and storage procedures.
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Property Value Source

Chemical Formula C₁₄H₁₈O₄ --INVALID-LINK--

Molar Mass 250.29 g/mol --INVALID-LINK--

Appearance Slightly yellow viscous liquid --INVALID-LINK--

Solubility in Water Insoluble --INVALID-LINK--

Miscibility
Miscible with alcohols, esters,

and vegetable oils
--INVALID-LINK--

Boiling Point 184-187 °C at 2 mmHg --INVALID-LINK--

Melting Point -25 °C --INVALID-LINK--

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Cinoxate. The

following PPE is recommended to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact with

the viscous liquid.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes

or aerosols.

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation. Use

a NIOSH-approved respirator if

aerosols are generated or

ventilation is inadequate.

To prevent inhalation of any

potential aerosols.
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Experimental Protocols: Safe Handling and Disposal
Adherence to standardized procedures is essential for the safe handling and disposal of

Cinoxate in a laboratory setting.

Handling and Storage Protocol
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is donned

correctly.

Dispensing Viscous Liquids:

For small quantities, use a positive displacement pipette or weigh the liquid directly into a

tared container.[1]

To aid in transfer, Cinoxate can be diluted with a compatible solvent (e.g., ethanol) to

reduce its viscosity.[1]

Storage: Store Cinoxate in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area away from incompatible materials.

Spill Management Protocol
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure adequate ventilation to disperse any vapors.

Contain: Use an absorbent material, such as vermiculite or sand, to contain the spill.

Collect: Carefully scoop the absorbed material into a designated, labeled waste container.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the contaminated materials as hazardous waste.
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Disposal Plan
The disposal of Cinoxate and its containers must be conducted in accordance with local, state,

and federal regulations.

Waste Characterization: Cinoxate waste should be treated as a non-halogenated organic

waste.

Container Management:

Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol).

The rinsate should be collected and disposed of as hazardous waste.

Deface the label on the empty container before discarding it in the appropriate waste

stream.[2]

Disposal of Unused Product:

Small quantities (<50 mL) may be absorbed onto an inert material and allowed to

evaporate in a fume hood before being disposed of as solid waste.[3]

Larger quantities should be collected in a designated, labeled container for hazardous

waste and disposed of through a licensed waste contractor.[3]

Never dispose of Cinoxate down the drain or in the regular trash.

Visualized Workflows
The following diagrams illustrate the key procedural workflows for handling and disposing of

Cinoxate, providing a clear, step-by-step visual guide.
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Caption: A procedural workflow for the safe handling of Cinoxate in a laboratory setting.
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Caption: A step-by-step guide for the proper disposal of Cinoxate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Cinoxate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143559#personal-protective-equipment-for-handling-
cinoxate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.benchchem.com/product/b143559#personal-protective-equipment-for-handling-cinoxate
https://www.benchchem.com/product/b143559#personal-protective-equipment-for-handling-cinoxate
https://www.benchchem.com/product/b143559#personal-protective-equipment-for-handling-cinoxate
https://www.benchchem.com/product/b143559#personal-protective-equipment-for-handling-cinoxate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

